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NT1 purpurin NT1 purpurin
Brand Name: Vulcanchem
CAS No.: 107634-78-6
VCID: VC0033713
InChI: InChI=1S/C41H50N4O2/c1-10-23-24(11-2)34-21-36-27(14-5)28(15-6)38(44-36)29-19-31(40(46)47-18-9)41(17-8)30(16-7)37(45-39(29)41)22-35-26(13-4)25(12-3)33(43-35)20-32(23)42-34/h16,19-22,42-43H,10-15,17-18H2,1-9H3/b30-16+,32-20?,33-20?,34-21?,35-22?,36-21?,37-22?,38-29?
SMILES: CCC1=C(C2=CC3=NC(=C4C=C(C5(C4=NC(=CC6=C(C(=C(N6)C=C1N2)CC)CC)C5=CC)CC)C(=O)OCC)C(=C3CC)CC)CC
Molecular Formula: C41H50N4O2
Molecular Weight: 630.9 g/mol

NT1 purpurin

CAS No.: 107634-78-6

Main Products

VCID: VC0033713

Molecular Formula: C41H50N4O2

Molecular Weight: 630.9 g/mol

NT1 purpurin - 107634-78-6

CAS No. 107634-78-6
Product Name NT1 purpurin
Molecular Formula C41H50N4O2
Molecular Weight 630.9 g/mol
IUPAC Name ethyl (26Z)-5,11,12,16,17,21,22-heptaethyl-26-ethylidene-7,23,24,25-tetrazahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,3,6,8,10,12,14,16,18,20(23),21-undecaene-4-carboxylate
Standard InChI InChI=1S/C41H50N4O2/c1-10-23-24(11-2)34-21-36-27(14-5)28(15-6)38(44-36)29-19-31(40(46)47-18-9)41(17-8)30(16-7)37(45-39(29)41)22-35-26(13-4)25(12-3)33(43-35)20-32(23)42-34/h16,19-22,42-43H,10-15,17-18H2,1-9H3/b30-16+,32-20?,33-20?,34-21?,35-22?,36-21?,37-22?,38-29?
Standard InChIKey JYWCFWULTDBGGN-LCGSHCTISA-N
Isomeric SMILES CCC1=C(C2=CC3=NC(=C4C=C(C\5(C4=NC(=CC6=C(C(=C(N6)C=C1N2)CC)CC)/C5=C\C)CC)C(=O)OCC)C(=C3CC)CC)CC
SMILES CCC1=C(C2=CC3=NC(=C4C=C(C5(C4=NC(=CC6=C(C(=C(N6)C=C1N2)CC)CC)C5=CC)CC)C(=O)OCC)C(=C3CC)CC)CC
Canonical SMILES CCC1=C(C2=CC3=NC(=C4C=C(C5(C4=NC(=CC6=C(C(=C(N6)C=C1N2)CC)CC)C5=CC)CC)C(=O)OCC)C(=C3CC)CC)CC
Synonyms NT-1 purpurin
NT1 purpurin
purpurin NT 1
PubChem Compound 6441174
Last Modified Nov 11 2021
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